6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid
CAS No.: 72914-12-6
Cat. No.: VC6270705
Molecular Formula: C11H12O3
Molecular Weight: 192.214
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 72914-12-6 |
|---|---|
| Molecular Formula | C11H12O3 |
| Molecular Weight | 192.214 |
| IUPAC Name | 6-methyl-3,4-dihydro-2H-chromene-2-carboxylic acid |
| Standard InChI | InChI=1S/C11H12O3/c1-7-2-4-9-8(6-7)3-5-10(14-9)11(12)13/h2,4,6,10H,3,5H2,1H3,(H,12,13) |
| Standard InChI Key | PXDGCYQSRSOBOE-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1)OC(CC2)C(=O)O |
Introduction
6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid, also known as 6-methylchroman-2-carboxylic acid, is a compound belonging to the benzopyran family. This compound is characterized by its molecular formula, C11H12O3, and a molecular weight of approximately 192.21 g/mol . It is a derivative of the benzopyran structure, with a methyl group attached at the 6-position and a carboxylic acid group at the 2-position.
Synthesis and Applications
6-Methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid can be synthesized through various organic reactions, often involving the condensation of appropriate starting materials to form the benzopyran ring system followed by carboxylation. This compound and its derivatives are of interest in pharmaceutical and chemical industries due to their potential biological activities and applications in drug synthesis.
Research Findings
Research on this compound is limited, but it is part of broader studies on benzopyran derivatives, which have shown potential in various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The specific biological activity of 6-methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid would require further investigation.
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